N-cyclopentyl-1-[4-(isobutyrylamino)benzoyl]piperidine-3-carboxamide
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Description
N-cyclopentyl-1-[4-(isobutyrylamino)benzoyl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H21FN6O3 and its molecular weight is 472.48. The purity is usually 95%.
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Scientific Research Applications
Anti-Acetylcholinesterase Activity
Piperidine derivatives have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. Substitutions on the benzamide and piperidine moieties have shown substantial increases in inhibitory activity against AChE, suggesting potential applications in the development of treatments for diseases characterized by AChE malfunction, such as Alzheimer's disease (Sugimoto et al., 1990).
Antibacterial Evaluation
Novel piperidine-based compounds have been synthesized and shown to exhibit antibacterial effects against both Gram-negative and Gram-positive bacteria. This suggests their potential utility in developing new antibacterial agents (Pouramiri et al., 2017).
Inhibition of Farnesyl Protein Transferase
Research on piperidine derivatives as inhibitors of farnesyl protein transferase (FPT) has identified compounds with potent in vitro and in vivo activity. These findings could have implications for the treatment of cancer, as FPT plays a role in the prenylation of proteins involved in cell growth and differentiation (Mallams et al., 1998).
Inhibitors of Steroid-5alpha-Reductase
Piperidine-4-(benzylidene-4-carboxylic acids) have been synthesized and evaluated as inhibitors of steroid-5alpha-reductase type 1 and 2, indicating potential applications in the treatment of conditions like benign prostatic hyperplasia and androgenetic alopecia (Picard et al., 2000).
Conformational Studies and Structural Analysis
Conformational studies and structural analysis of piperidine derivatives have contributed to a deeper understanding of their chemical properties and reactivity. This research aids in the design of more effective pharmaceutical agents by elucidating the relationship between structure and activity (Gholivand et al., 2005).
Properties
IUPAC Name |
2-[8-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN6O3/c1-14-10-15(2)21(16(3)11-14)27-20(33)13-32-25(34)31-9-5-8-19(23(31)29-32)24-28-22(30-35-24)17-6-4-7-18(26)12-17/h4-12H,13H2,1-3H3,(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZRSWEKDJZEDOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)N3C=CC=C(C3=N2)C4=NC(=NO4)C5=CC(=CC=C5)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.